N~2~-(3,4-dimethoxyphenyl)-N~1~-(3,4-dimethylphenyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: 2-(3,4-dimethoxy-N-methylsulfonylanilino)-N-(3,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C19H24N2O5S/c1-13-6-7-15(10-14(13)2)20-19(22)12-21(27(5,23)24)16-8-9-17(25-3)18(11-16)26-4/h6-11H,12H2,1-5H3,(H,20,22)
• InChI Key: FDALTVKWSKWUNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN(C2=CC(=C(C=C2)OC)OC)S(=O)(=O)C)C
• Molecular Formula: C19H24N2O5S
• Molecular Weight: 392.5 g/mol

Description

The compound is a complex organic molecule with multiple functional groups. It contains two phenyl rings, one with two methoxy (OCH3) substituents and the other with two methyl (CH3) substituents. It also has a methylsulfonyl (SO2CH3) group and a glycinamide (NH2CH2CO) group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the phenyl rings suggests that the compound could have a planar region, while the methylsulfonyl and glycinamide groups could add some three-dimensionality.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the functional groups present. The phenyl rings might participate in electrophilic aromatic substitution reactions, while the glycinamide group could be involved in reactions with carboxylic acids or acid derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar glycinamide and methylsulfonyl groups could impact its solubility in various solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. Without specific information, it’s difficult to predict exactly how this compound might interact with biological systems or other chemicals.

Safety and Hazards

Without specific information on this compound, it’s difficult to provide details on its safety and hazards. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could also involve investigating its interactions with biological systems, which could be relevant if the compound has medicinal or biochemical uses.